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Compound of Interest

Compound Name: Acetochlor OA

CAS No.: 194992-44-4

Cat. No.: B071952 Get Quote

A robust metabolic study begins with understanding the core biochemical transformations the

parent compound undergoes. For acetochlor, metabolism proceeds through two primary

pathways, primarily elucidated through both in vivo and in vitro models.[1]

Pathway 1: Cytochrome P450 (CYP) Mediated Oxidation: This Phase I pathway involves

enzymes primarily in the liver. Key reactions include N-dealkylation, which transforms

acetochlor into intermediates like 2-chloro-N-(2-ethyl-6-methyl benzene) acetamide

(CMEPA).[2] This is often a critical first step in detoxification.

Pathway 2: Glutathione (GSH) Conjugation: This Phase II pathway, catalyzed by glutathione

S-transferases (GSTs), is a major route for detoxification in both plants and animals.[1][12]

The chloro- group of acetochlor is displaced by the thiol group of glutathione, leading to the

formation of a glutathione conjugate, which is further processed into mercapturic acid

derivatives (e.g., Acetochlor Mercapturate, ACM) before excretion in urine.[1][13][14]

These initial metabolites can undergo extensive further metabolism before elimination.[1]

Understanding these pathways is essential for designing experiments that can capture and

identify the full spectrum of metabolic products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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